N-(5-bromo-8-quinolinyl)-2-furamide

• IUPAC Name: N-(5-bromoquinolin-8-yl)furan-2-carboxamide
• InChI: InChI=1S/C14H9BrN2O2/c15-10-5-6-11(13-9(10)3-1-7-16-13)17-14(18)12-4-2-8-19-12/h1-8H,(H,17,18)
• InChI Key: MKBGJMYLKLBVSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2N=C1)NC(=O)C3=CC=CO3)Br
• Molecular Formula: C14H9BrN2O2
• Molecular Weight: 317.14 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(5-bromo-8-quinolinyl)-2-furamide typically involves palladium-catalyzed cyclization reactions. For instance, the synthesis of 5-methylfuro[3,2-c]quinolin-4(5H)-one, a related heterocycle, was achieved using a palladium-catalyzed cyclization of N-(2-iodophenyl)-N-methyl-3-furamide, which suggests a potential pathway for synthesizing compounds with similar structural motifs (Lindahl et al., 2006).

Molecular Structure Analysis

The molecular structure of compounds similar to this compound involves complex heterocyclic systems that include furan and quinoline rings. These structures are often characterized by their crystalline forms and can be studied through X-ray diffraction methods. For example, the crystal structure of 5-(p-bromophenyl)-N,N-bis(2-chloroethyl)-2-furamide was determined, revealing detailed geometric parameters that could provide insights into the structural characteristics of this compound (Galešić & Vlahov, 1990).

Chemical Reactions and Properties

The chemical reactivity of this compound can be inferred from similar compounds that undergo electrophilic substitution reactions. For example, 2-(furan-2-yl)thiazolo[5,4-f]quinoline underwent nitration, bromination, formylation, and acylation reactions, indicating the potential reactivity of furamide compounds toward electrophilic agents (El’chaninov & Aleksandrov, 2017).

Physical Properties Analysis

The physical properties of this compound, such as melting point, solubility, and crystalline structure, can be crucial for its application. While specific data on this compound might not be readily available, related compounds exhibit distinct physical characteristics. For instance, polymorphs of 4-nitro-N-(quinolin-8-yl)benzamide have shown varying melting points and crystalline properties, which could provide a basis for understanding the physical properties of this compound (Khakhlary & Baruah, 2014).

Chemical Properties Analysis

The chemical properties of this compound, including its stability, reactivity, and interaction with other chemicals, can be deduced from studies on similar compounds. For example, the synthesis and properties of a fluorescent derivative of quinoline provide insights into the fluorescent properties and potential chemical modifications of quinoline derivatives, which could be relevant for this compound (Gracheva et al., 1982).